Cas no 1692332-66-3 (6-chloro-N,N-dimethyl-4-nitropyridin-2-amine)

6-Chloro-N,N-dimethyl-4-nitropyridin-2-amine is a nitropyridine derivative with a chloro and dimethylamino substitution pattern, making it a versatile intermediate in organic synthesis. Its electron-withdrawing nitro group and electron-donating dimethylamino group create a push-pull system, which can be leveraged in the development of pharmaceuticals, agrochemicals, and specialty materials. The compound’s reactivity allows for selective functionalization, particularly in heterocyclic chemistry. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its potential in constructing complex molecular architectures, particularly in medicinal chemistry where nitropyridine scaffolds are of interest for their bioactive properties.

6-chloro-N,N-dimethyl-4-nitropyridin-2-amine structure

1692332-66-3 structure

Product Name:6-chloro-N,N-dimethyl-4-nitropyridin-2-amine

CAS No:1692332-66-3

MF:C₇H₈ClN₃O₂

MW:201.610320091248

CID:4611214

Update Time:2025-10-30

6-chloro-N,N-dimethyl-4-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinamine, 6-chloro-N,N-dimethyl-4-nitro-
- 6-chloro-N,N-dimethyl-4-nitropyridin-2-amine
- Inchi： 1S/C7H8ClN3O2/c1-10(2)7-4-5(11(12)13)3-6(8)9-7/h3-4H,1-2H3
- InChI Key： GFXFHGGMGILCEK-UHFFFAOYSA-N
- SMILES： C1(N(C)C)=NC(Cl)=CC([N+]([O-])=O)=C1

6-chloro-N,N-dimethyl-4-nitropyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AW50929-2.5g	6-chloro-n,n-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	2.5g	$3101.00	2024-04-20
A2B Chem LLC	AW50929-5g	6-chloro-n,n-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	5g	$4571.00	2024-04-20
A2B Chem LLC	AW50929-10g	6-chloro-n,n-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	10g	$6762.00	2024-04-20
A2B Chem LLC	AW50929-50mg	6-chloro-n,n-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	50mg	$398.00	2024-04-20
A2B Chem LLC	AW50929-100mg	6-chloro-n,n-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	100mg	$578.00	2024-04-20
A2B Chem LLC	AW50929-250mg	6-chloro-n,n-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	250mg	$809.00	2024-04-20
A2B Chem LLC	AW50929-500mg	6-chloro-n,n-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	500mg	$1254.00	2024-04-20
A2B Chem LLC	AW50929-1g	6-chloro-n,n-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	1g	$1599.00	2024-04-20
Enamine	EN300-726447-1.0g	6-chloro-N,N-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	1g	$0.0	2023-06-06
1PlusChem	1P01C9G1-50mg	6-chloro-N,N-dimethyl-4-nitropyridin-2-amine	1692332-66-3	95%	50mg	$487.00	2024-06-19

6-chloro-N,N-dimethyl-4-nitropyridin-2-amine Related Literature

1. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
2. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Related Categories

Additional information on 6-chloro-N,N-dimethyl-4-nitropyridin-2-amine

Comprehensive Overview of 6-chloro-N,N-dimethyl-4-nitropyridin-2-amine (CAS No. 1692332-66-3): Properties, Applications, and Research Insights

6-chloro-N,N-dimethyl-4-nitropyridin-2-amine (CAS No. 1692332-66-3) is a specialized nitropyridine derivative with a unique molecular structure, combining chloro, nitro, and dimethylamino functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its chemical stability and reactivity make it valuable for synthesizing heterocyclic compounds, particularly in drug discovery and material science applications.

Recent studies highlight the role of 6-chloro-N,N-dimethyl-4-nitropyridin-2-amine in developing kinase inhibitors, a hot topic in oncology research. With the rise of targeted cancer therapies, researchers are exploring nitropyridine derivatives for their ability to modulate enzyme activity. The compound’s electron-withdrawing nitro group enhances its binding affinity to protein targets, aligning with the growing demand for precision medicine solutions. Additionally, its applications in crop protection chemicals have been investigated, addressing global concerns about sustainable agriculture.

From a synthetic chemistry perspective, CAS No. 1692332-66-3 serves as a versatile intermediate. Its chloro-nitropyridine core facilitates nucleophilic substitution reactions, enabling the creation of diverse N-heterocycles. This property is critical for designing high-performance materials, such as organic semiconductors or photocatalysts, which are trending in renewable energy research. The compound’s solubility profile (moderate in polar solvents) further supports its utility in green chemistry protocols.

Environmental and safety aspects of 6-chloro-N,N-dimethyl-4-nitropyridin-2-amine are frequently queried in scientific databases. While not classified as hazardous under standard protocols, proper laboratory handling (e.g., PPE, ventilation) is recommended due to its nitroaromatic nature. Analytical methods like HPLC-MS and NMR spectroscopy are commonly employed for purity verification, reflecting industry standards for quality control in fine chemical production.

The commercial availability of CAS No. 1692332-66-3 through specialty chemical suppliers has expanded its accessibility for academic and industrial R&D. Pricing trends correlate with its growing use in high-throughput screening libraries, a key focus area for AI-driven drug discovery platforms. As interest in fragment-based drug design grows, this compound’s molecular weight (215.62 g/mol) and lipophilicity (LogP ~1.8) position it as a candidate for optimizing lead compounds.

Future prospects for 6-chloro-N,N-dimethyl-4-nitropyridin-2-amine include explorations in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly evolving fields. Its structural features may enable the development of bifunctional molecules for degrading disease-causing proteins—a breakthrough approach discussed in recent Nature Chemical Biology publications. Such innovations underscore the compound’s relevance in cutting-edge biomedical research.